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Compound of Interest

Compound Name: Methyl L-leucinate

Cat. No.: B010346 Get Quote

This technical guide provides an in-depth overview of the solubility of Methyl L-leucinate in

various organic solvents, targeting researchers, scientists, and professionals in drug

development. The document presents quantitative solubility data, detailed experimental

protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of Methyl L-leucinate hydrochloride was determined in twelve organic solvents

at temperatures ranging from 283.15 K to 323.15 K. The mole fraction solubility (x₁) data is

summarized in the table below. The dissolution of Methyl L-leucinate hydrochloride in these

solvents is an endothermic and entropy-driven process.[1][2] An increase in temperature

positively affects the solubility of Methyl L-leucinate hydrochloride in these pure solvents.[1][2]
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283.

15
1.31 0.85 0.52 0.41 0.29 1.33 0.89 1.58 1.02 0.75 0.15 0.95

288.

15
1.55 1.01 0.63 0.50 0.36 1.51 1.02 1.83 1.21 0.89 0.18 1.12

293.

15
1.83 1.20 0.76 0.61 0.44 1.71 1.16 2.12 1.43 1.06 0.22 1.32

298.

15
2.16 1.42 0.92 0.74 0.54 1.93 1.32 2.46 1.68 1.26 0.27 1.55

303.

15
2.55 1.68 1.11 0.90 0.66 2.18 1.50 2.85 1.97 1.49 0.33 1.82

308.

15
3.01 1.99 1.33 1.09 0.81 2.45 1.70 3.30 2.31 1.76 0.40 2.13

313.

15
3.55 2.35 1.59 1.31 0.99 2.75 1.93 3.82 2.70 2.08 0.49 2.49

318.

15
4.18 2.78 1.89 1.57 1.20 3.08 2.18 4.42 3.15 2.45 0.60 2.91

323.

15
4.92 3.29 2.25 1.88 1.45 3.45 2.46 5.11 3.67 2.88 0.74 3.40

Experimental Protocol: Gravimetric Method
The solubility of Methyl L-leucinate hydrochloride in the selected organic solvents was

determined using a static gravimetric method under atmospheric pressure (101.2 kPa).[1][2]
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Apparatus:

Jacketed glass vessel (100 mL)

Magnetic stirrer

Thermostatic water bath

Analytical balance (accuracy ± 0.1 mg)

Drying oven

Procedure:

An excess amount of Methyl L-leucinate hydrochloride was added to a known mass of the

respective organic solvent in the jacketed glass vessel.

The mixture was continuously stirred using the magnetic stirrer to ensure thorough mixing.

The temperature of the solution was maintained at the desired setpoint (ranging from 283.15

to 323.15 K) by circulating water from the thermostatic water bath through the jacket of the

vessel.

The solution was allowed to equilibrate for at least 12 hours to ensure that saturation was

reached.

After equilibration, the stirring was stopped, and the solution was left undisturbed for at least

4 hours to allow the undissolved solid to settle.

A sample of the clear supernatant was carefully withdrawn using a preheated or precooled

syringe to prevent any change in solubility due to temperature fluctuations.

The withdrawn sample was immediately transferred to a pre-weighed container.

The weight of the sample was determined using the analytical balance.

The solvent was then evaporated by drying the sample in an oven at a controlled

temperature until a constant weight of the dissolved solid was achieved.
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The mass of the dissolved Methyl L-leucinate hydrochloride was determined by weighing

the container with the dried solid.

The mole fraction solubility was then calculated from the masses of the dissolved solute and

the solvent.

The solid phase in equilibrium with the saturated solution was analyzed by powder X-ray

diffraction to confirm that no polymorphic transformation or solvate formation occurred during

the experiment.[1][2]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for determining the

solubility of Methyl L-leucinate.
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Caption: Gravimetric method workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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